Cas no 899953-21-0 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide is a specialized organic compound featuring a benzamide core substituted with a 2-ethoxy group and an N-linked 1,1-dioxo-1λ⁶,2-thiazolidinylphenyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The sulfonyl-containing thiazolidine ring enhances metabolic stability and bioavailability, while the ethoxybenzamide group contributes to selective binding interactions. Its well-defined synthesis route allows for high purity and reproducibility, supporting applications in drug discovery and molecular targeting. The compound’s structural versatility enables further derivatization, facilitating the development of novel bioactive molecules with optimized efficacy and safety profiles.

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide structure

899953-21-0 structure

Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide

CAS No:899953-21-0

MF:C₁₈H₂₀N₂O₄S

MW:360.427403450012

CID:5489839

Update Time:2025-06-14

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide
- N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide
- Inchi： 1S/C18H20N2O4S/c1-2-24-17-7-4-3-6-16(17)18(21)19-14-8-10-15(11-9-14)20-12-5-13-25(20,22)23/h3-4,6-11H,2,5,12-13H2,1H3,(H,19,21)
- InChI Key： MASWSUDCNVFGQW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C1=CC=CC=C1OCC

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2760-0060-2μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2760-0060-5μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2760-0060-10μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2760-0060-20μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2760-0060-1mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2760-0060-2mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2760-0060-3mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2760-0060-4mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2760-0060-5mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2760-0060-10mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxybenzamide	899953-21-0	90%+	10mg	$79.0	2023-05-16

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide

Comprehensive Overview of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide (CAS No. 899953-21-0)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide, with the CAS number 899953-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazolidine ring with an ethoxybenzamide moiety, making it a subject of interest for its potential applications in drug development and therapeutic interventions. Researchers are particularly intrigued by its sulfonyl group and phenyl-ethoxybenzamide backbone, which may contribute to its bioactivity and stability.

In recent years, the scientific community has shown growing interest in N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide due to its potential role in addressing modern health challenges. For instance, its structural similarity to compounds used in metabolic disorder treatments has sparked investigations into its efficacy for conditions like diabetes and obesity. Additionally, its anti-inflammatory properties are being explored, aligning with the rising demand for novel immunomodulatory agents in autoimmune disease research.

The synthesis of CAS 899953-21-0 involves multi-step organic reactions, often starting with the functionalization of a thiazolidine core followed by coupling with an ethoxybenzamide derivative. Advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. These methods are critical for maintaining the compound's suitability in high-throughput screening and preclinical studies, where consistency is paramount.

From an industrial perspective, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide is often discussed in the context of intellectual property and patent filings. Its unique structure has led to its inclusion in several patent applications, particularly those related to small-molecule therapeutics. This aligns with the broader trend of personalized medicine, where tailored drug formulations are becoming increasingly important. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates are actively exploring its commercial potential.

Environmental and safety considerations are also paramount when working with CAS 899953-21-0. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. Researchers emphasize the use of personal protective equipment (PPE) and fume hoods during its synthesis and handling. These practices are in line with global green chemistry initiatives, which advocate for sustainable and safe laboratory practices.

Looking ahead, the future of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxybenzamide appears promising. Its potential applications in drug discovery and biomedical research continue to attract investment and academic interest. As the scientific community delves deeper into its mechanisms of action, this compound may soon emerge as a key player in the development of next-generation therapeutics. For those interested in cutting-edge chemistry and pharmaceutical innovation, keeping an eye on CAS 899953-21-0 is undoubtedly worthwhile.